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Compound of Interest

Compound Name: N-Ethylpentylamine

Cat. No.: B099192 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for N-Ethylpentylamine, focusing on personal protective

equipment (PPE), operational procedures, and disposal plans to ensure laboratory safety and

regulatory compliance.

Properties and Hazards of N-Ethylpentylamine
N-Ethylpentylamine is a colorless to light yellow liquid with a pungent odor.[1][2] It is important

to be aware of its physical and chemical properties to handle it safely.

Property Value

Molecular Formula C7H17N[3]

Molecular Weight 115.22 g/mol [3]

Boiling Point 118-142°C[1][4]

Flash Point 26.8°C[1][4]

Density 0.7477 - 0.763 g/mL[1][4]

Solubility Soluble in water and organic solvents.[1][2]

Vapor Pressure 5.71 mmHg at 25°C[1][4]
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N-Ethylpentylamine is a flammable liquid and should be handled with care.[5][6] It is harmful if

swallowed, in contact with skin, or if inhaled and can cause severe skin burns and eye

damage.[5]

Personal Protective Equipment (PPE)
When handling N-Ethylpentylamine, it is crucial to use appropriate personal protective

equipment to prevent exposure.[1][2]

PPE Category Equipment

Eye and Face Protection Chemical safety goggles or a face shield.[5]

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

For larger quantities, a chemical-resistant apron

or suit may be necessary.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood.[6] If ventilation is

inadequate or there is a risk of aerosol

formation, use a NIOSH-approved respirator

with an organic vapor cartridge.

Operational Plan for Handling N-Ethylpentylamine
A systematic approach to handling N-Ethylpentylamine is essential to minimize risks.

Preparation and Engineering Controls
Ventilation: Always handle N-Ethylpentylamine in a well-ventilated area, preferably inside a

certified chemical fume hood to minimize inhalation exposure.[6]

Ignition Sources: Ensure that there are no open flames, sparks, or hot surfaces in the vicinity,

as N-Ethylpentylamine is a flammable liquid.[5][6] Use spark-proof tools and explosion-

proof equipment.[6]
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Emergency Equipment: Have an emergency eyewash station and safety shower readily

accessible. A fire extinguisher suitable for flammable liquids (e.g., dry chemical, CO2, or

alcohol-resistant foam) should also be available.[5][6]

Handling Procedures
Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling the chemical.

Dispensing: When transferring or dispensing N-Ethylpentylamine, do so slowly and

carefully to avoid splashing. Ground and bond containers when transferring large volumes to

prevent static discharge.[6]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1][2] In case of accidental

contact, immediately flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention.[1][2][5]

Avoid Inhalation: Do not breathe in the vapors or mist.[6] If inhalation occurs, move to a well-

ventilated area and seek fresh air.[1][2]

Storage
Container: Store N-Ethylpentylamine in a tightly closed, properly labeled container.[6]

Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as oxidizing agents, acids, and sources of ignition.[5][6]

Segregation: Store separately from incompatible chemicals to prevent hazardous reactions.

Disposal Plan
Proper disposal of N-Ethylpentylamine waste is critical to protect the environment and comply

with regulations.

Waste Collection and Segregation
Waste Container: Collect waste N-Ethylpentylamine and any contaminated materials (e.g.,

gloves, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste
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container. The container should be compatible with the chemical.

Labeling: Clearly label the waste container as "Hazardous Waste," and include the full

chemical name "N-Ethylpentylamine" and any associated hazard symbols (e.g., flammable,

corrosive).

Segregation: Do not mix N-Ethylpentylamine waste with other incompatible waste streams.

Disposal Method
Licensed Waste Disposal: The primary and recommended method for disposal is to contact

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal company.[7] They are equipped to handle and dispose of chemical waste in

accordance with federal, state, and local regulations.

Neutralization (for small quantities, if permissible): For very small spills or residues,

neutralization may be an option if permitted by your institution's policies. As an amine, N-
Ethylpentylamine is basic and can be neutralized with a weak acid (e.g., citric acid or acetic

acid). This should only be performed by trained personnel in a fume hood with appropriate

PPE. The pH of the resulting solution should be checked to ensure it is neutral (pH 6-8)

before any further steps are taken for disposal, which should still be guided by your EHS

department.

Spill Response
Small Spills: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or earth). Place the contaminated absorbent into a sealed container for hazardous

waste disposal.

Large Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's emergency response team and EHS office.

Workflow for Handling and Disposal of N-
Ethylpentylamine
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Caption: Workflow for the safe handling and disposal of N-Ethylpentylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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